2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide

• IUPAC Name: 2-chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide
• InChI: InChI=1S/C9H18ClNO4/c1-3-14-9(15-4-2)7(12)6-11-8(13)5-10/h7,9,12H,3-6H2,1-2H3,(H,11,13)
• InChI Key: ASQSCKBCOCLIGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(CNC(=O)CCl)O)OCC
• Molecular Formula: C9H18ClNO4
• Molecular Weight: 239.69 g/mol
• CAS No.: 2305255-49-4

Description

2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide is a chemical compound that has been widely used in scientific research. It is also known by its chemical name, Etifoxine. Etifoxine is a non-benzodiazepine anxiolytic drug that has been extensively studied for its potential therapeutic effects in the treatment of anxiety disorders. In

Scientific Research Applications

Metabolism in Human and Rat Liver Microsomes

Research by Coleman, Linderman, Hodgson, and Rose (2000) explored the metabolism of chloroacetamide herbicides, including compounds similar to 2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide, in human and rat liver microsomes. They found significant differences in the metabolism rates between human and rat liver microsomes, indicating species-specific metabolic pathways for these compounds (Coleman et al., 2000).

Soil Reception and Activity

Banks and Robinson (1986) studied the reception and activity of chloroacetamide herbicides, closely related to this compound, in soil with different levels of wheat straw and irrigation. Their findings suggest that these herbicides' reception and activity in the soil are influenced by environmental factors like straw cover and irrigation (Banks & Robinson, 1986).

In Vitro Metabolism

Coleman, Liu, Linderman, Hodgson, and Rose (1999) conducted a study on the in vitro metabolism of alachlor, a compound similar to this compound, by human liver microsomes. They highlighted the role of human cytochrome P450 isoforms in this process, contributing to understanding the metabolic fate of chloroacetamide herbicides in the human body (Coleman et al., 1999).

Fatty Acid Synthesis Inhibition in Algae

Weisshaar and Böger (1989) investigated the effect of chloroacetamides, including compounds structurally related to this compound, on fatty acid synthesis in the green alga Scenedesmus Acutus. Their findings contribute to understanding the mode of action of these herbicides at the biochemical level (Weisshaar & Böger, 1989).

Adsorption and Bioactivity in Soil

Weber and Peter (1982) studied the adsorption and bioactivity of chloroacetamide herbicides in soil. Their research provides insights into the environmental behavior and efficacy of these compounds, which is relevant for understanding the properties of this compound in agricultural applications (Weber & Peter, 1982).